Cas no 2228731-33-5 (2-(2-bromopropyl)-1H-indole)

• Product Name: 2-(2-bromopropyl)-1H-indole
• CAS No: 2228731-33-5
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 6157364
• PubChem ID: 165630006
• Update Time: 2025-06-11

2-(2-bromopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1H-indole
• 2228731-33-5
• EN300-1936939

• Inchi： 1S/C11H12BrN/c1-8(12)6-10-7-9-4-2-3-5-11(9)13-10/h2-5,7-8,13H,6H2,1H3
• InChI Key： UATQJGFUPCLFSG-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8Ų

Additional information on 2-(2-bromopropyl)-1H-indole

Comprehensive Analysis of 2-(2-bromopropyl)-1H-indole (CAS No. 2228731-33-5): Properties, Applications, and Research Insights

The compound 2-(2-bromopropyl)-1H-indole (CAS No. 2228731-33-5) is a brominated indole derivative that has garnered significant attention in pharmaceutical and organic chemistry research. With its unique molecular structure featuring a bromopropyl side chain, this compound serves as a versatile intermediate in synthetic pathways. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of heterocyclic compounds and bioactive molecules. Its CAS number 2228731-33-5 ensures precise identification in chemical databases, making it a critical reference for academic and industrial studies.

In recent years, the demand for indole derivatives like 2-(2-bromopropyl)-1H-indole has surged due to their role in designing small-molecule therapeutics. The compound’s bromine moiety offers reactivity for cross-coupling reactions, a hot topic in green chemistry and catalysis research. Scientists are investigating its applications in palladium-catalyzed reactions, which align with the growing interest in sustainable synthetic methods. This aligns with frequent search queries such as “indole-based drug candidates” and “brominated building blocks for organic synthesis,” reflecting its relevance in modern research.

The physicochemical properties of CAS No. 2228731-33-5 include moderate solubility in polar solvents and stability under inert conditions, making it suitable for high-throughput screening workflows. Its molecular weight and logP value are often discussed in forums focusing on ADMET profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key consideration for drug developers. Users frequently search for “how to handle brominated intermediates safely” or “indole derivatives in medicinal chemistry,” underscoring the need for detailed technical guidance.

From a commercial perspective, 2-(2-bromopropyl)-1H-indole is supplied by specialty chemical vendors catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by the demand for custom synthesis services, a trending topic among procurement specialists. Analytical techniques like NMR spectroscopy and HPLC purity testing are essential for quality control, addressing common queries such as “characterization of bromoalkyl indoles” or “CAS 2228731-33-5 synthesis protocols.”

Future research directions for CAS 2228731-33-5 may explore its utility in cancer drug scaffolds or neurotransmitter analogs, areas with high search volume in PubMed and SciFinder. The compound’s alignment with fragment-based drug design (FBDD) strategies further enhances its appeal. As the scientific community prioritizes structure-activity relationship (SAR) studies, 2-(2-bromopropyl)-1H-indole remains a focal point for innovation in organic synthesis and drug discovery.